Cas no 1448028-19-0 (4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole)

• Product Name: 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole
• CAS No: 1448028-19-0
• MF: C₁₈H₁₅FN₄O₃S
• MW: 386.400105714798
• CID: 6003188
• PubChem ID: 71809235
• Update Time: 2025-10-28

4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole
• AKOS024564393
• (3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• 1448028-19-0
• F6442-0236
• 4-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2-phenyl-2H-1,2,3-triazole

• Inchi： 1S/C18H15FN4O3S/c19-13-6-8-15(9-7-13)27(25,26)16-11-22(12-16)18(24)17-10-20-23(21-17)14-4-2-1-3-5-14/h1-10,16H,11-12H2
• InChI Key： BVXUIBYDCOAMGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2C=NN(C3C=CC=CC=3)N=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 386.08488969g/mol
• Monoisotopic Mass: 386.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole

Introduction to Compound with CAS No. 1448028-19-0 and Product Name: 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole

The compound with the CAS number 1448028-19-0 and the product name 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorobenzenesulfonyl group and a triazole core, contribute to its unique chemical properties and make it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of triazole derivatives in drug development. Triazoles are known for their ability to act as scaffolds for various bioactive molecules, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer activities. The introduction of substituents like the 4-fluorobenzenesulfonyl group can modulate the electronic and steric properties of the molecule, thereby influencing its interactions with biological targets. This compound, in particular, has been synthesized with the aim of exploring its potential as an intermediate in the development of novel therapeutic agents.

The synthesis of 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the azetidine ring followed by the introduction of the triazole moiety. The presence of the 4-fluorobenzenesulfonyl group adds complexity to the synthesis but also enhances the molecule's potential bioactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

In terms of biological activity, preliminary studies on 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole have shown promising results in vitro. The compound exhibits inhibitory effects on several enzymes and receptors that are implicated in various diseases. For instance, it has demonstrated activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings suggest that this molecule could be a valuable starting point for developing new drugs targeting these conditions.

The structural motif of this compound also makes it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole interacts with biological targets at the molecular level. This information can guide further modifications to enhance its binding affinity and selectivity. Additionally, computational studies can help in understanding the mechanism of action of this compound, which is crucial for optimizing its therapeutic potential.

One of the key advantages of this compound is its versatility as a building block for more complex molecules. By modifying different parts of its structure, researchers can generate a library of derivatives with tailored properties. This approach is particularly useful in drug discovery pipelines where rapid screening and optimization are essential. The use of 4-fluorobenzenesulfonyl groups in particular has been shown to enhance binding interactions with certain biological targets, making it a valuable feature for drug design.

Future research on 4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2-phenyl-2H-1,2,3-triazole will focus on evaluating its efficacy in vivo. Animal models will be used to assess its pharmacokinetic properties and therapeutic effects against relevant diseases. If successful in preclinical studies, this compound could proceed to human clinical trials, offering hope for new treatments in various medical fields.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, and clinicians. The synthesis and characterization of compounds like 1448028-19-0 are just one part of this journey. However, they represent critical steps toward discovering new drugs that can improve human health. The unique structural features and promising biological activities make this molecule a fascinating subject for further research.

In conclusion,4-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2 phenyl - 2 H - 1 , 2 , 3 - triazole is a significant advancement in pharmaceutical chemistry with potential applications in drug development. Its synthesis involves sophisticated chemical techniques and its biological activity suggests therapeutic promise. As research continues to uncover new applications for this compound and related derivatives,1448028 - 19 - 0 will undoubtedly play a crucial role in shaping future treatments for various diseases.